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Compound of Interest

Compound Name: MI-3

Cat. No.: B8004773

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage and handling of the MI-3 compound
(Menin-MLL Inhibitor, CAS No: 1271738-59-0). Adherence to these guidelines is critical for
ensuring the compound's stability, experimental success, and laboratory safety.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended long-term storage condition for MI-3 powder?

Al: For long-term storage, MI-3 in its solid (powder) form should be stored at -20°C. Under
these conditions, the compound is stable for up to three years.

Q2: How should I store MI-3 once it is dissolved in a solvent?

A2: The storage of MI-3 solutions depends on the duration of storage. For long-term storage
(up to one year), aliquoted solutions in DMSO should be kept at -80°C. For shorter periods,

storage at -20°C is suitable for up to one month, and at 4°C for up to two weeks. To prevent
degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock
solution into single-use vials.

Q3: What solvents are suitable for dissolving MI-3?

A3: MI-3 is soluble in DMSO and Ethanol. It is reported to be insoluble in water. For in vitro
experiments, DMSO is commonly used as a solvent.
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Q4: Are there any specific safety precautions | should take when handling MI-3?

A4: Yes, MI-3 is classified as harmful if swallowed and very toxic to aquatic life. When handling
the compound, it is essential to avoid inhalation of dust or aerosols and prevent contact with
eyes and skin. Always use personal protective equipment, including safety goggles, gloves,
and a lab coat, and work in a well-ventilated area or a fume hood.

Q5: What should | do in case of accidental exposure to MI-3?
A5: In case of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

« Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with soap and water. Seek medical attention if irritation persists.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8004773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Issue

Possible Cause

Recommended Solution

Inconsistent experimental

results

Improper storage leading to

compound degradation.

Ensure MI-3 powder is stored
at -20°C and solutions are
stored at -80°C for long-term
use. Aliquot stock solutions to
avoid repeated freeze-thaw
cycles. Allow the vial to
equilibrate to room
temperature for at least one

hour before opening.

Precipitate formation in stock

solution

Exceeding the solubility limit or

temperature fluctuations.

Ensure the concentration does
not exceed the solubility limit in
the chosen solvent (e.g., 19
mg/mL in fresh DMSO). If a
precipitate is observed, gently
warm the solution and vortex
to redissolve. Always use
fresh, moisture-free DMSO as
absorbed moisture can reduce

solubility.

Low cell viability in control

group (vehicle only)

High concentration of DMSO in
the final cell culture medium.

The final concentration of
DMSO in the cell culture
medium should typically be
kept below 0.5% to avoid
solvent-induced cytotoxicity.
Prepare serial dilutions of your
stock solution to achieve the
desired final concentration of
MI-3 with a low, non-toxic

concentration of DMSO.

Data Presentation
Storage Conditions and Stability
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Form Storage Temperature Duration
Powder 0°C Short-term
-20°C Long-term (2-3 years)

In DMSO 4°C 2 weeks
-20°C Up to 1 month

-80°C Up to 2 years

Solubility

Solvent Concentration
DMSO 19 mg/mL (50.59 mM)
Ethanol 19 mg/mL

Water Insoluble

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

» Equilibration: Allow the vial of MI-3 powder to equilibrate to room temperature for at least one
hour before opening.

e Calculation: The molecular weight of MI-3 is 375.55 g/mol . To prepare a 10 mM stock
solution, you will need to dissolve 3.7555 mg of MI-3 in 1 mL of DMSO.

o Dissolution: Aseptically add the calculated amount of fresh, anhydrous DMSO to the vial
containing the MI-3 powder.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may
be applied if necessary.

» Aliquoting and Storage: Aliquot the stock solution into single-use, tightly sealed vials. Store
the aliquots at -80°C for long-term storage.
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Visualizations
Experimental Workflow for MI-3 Handling and Use

MI-3 Handling and Use Workflow
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Caption: Workflow for the proper storage, preparation, and experimental use of MI-3.

 To cite this document: BenchChem. [Technical Support Center: MI-3 (Menin-MLL Inhibitor)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8004773#how-to-store-and-handle-mi-3-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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